Cas no 1000340-62-4 (6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile)

• Product Name: 6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• CAS No: 1000340-62-4
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD09880149
• CID: 840559
• PubChem ID: 24729586
• Update Time: 2025-10-29

6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• 4-Cyano-6-methyl-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 6-methyl-
• 1000340-62-4
• 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 6-methyl-
• AKOS006313923
• CS-0367328
• SB14329
• I10646
• DTXSID20646904

• MDL： MFCD09880149
• Inchi： 1S/C9H7N3/c1-6-4-7(5-10)8-2-3-11-9(8)12-6/h2-4H,1H3,(H,11,12)
• InChI Key： LJSPMLBMBSJULN-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C#N)C=C(C)N=C12

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.5Ų

Additional information on 6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

Comprehensive Overview of 6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (CAS No. 1000340-62-4)

6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, with the CAS number 1000340-62-4, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a methyl group and a carbonitrile moiety in its structure enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for pyrrolopyridine derivatives has surged due to their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in 6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile for its potential as a building block in the development of kinase inhibitors, which are crucial in targeted cancer therapies. The compound's unique structure allows it to interact with various enzymatic targets, making it a valuable asset in medicinal chemistry.

The synthesis of 6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend toward sustainable and efficient chemical processes, a topic highly searched in academic and industrial circles.

From an analytical perspective, 6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The compound's stability under various conditions is also a subject of ongoing research, addressing common queries about its storage and handling.

Beyond pharmaceuticals, 6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile has potential applications in agrochemicals, where its structural features could contribute to the development of novel pesticides or herbicides. This aligns with the increasing global focus on sustainable agriculture and crop protection solutions, a hot topic in scientific and environmental discussions.

In summary, 6-Methyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile (CAS No. 1000340-62-4) is a versatile compound with broad applications in drug discovery and agrochemical innovation. Its unique chemical properties and synthetic accessibility make it a subject of continued interest in both academic and industrial research. As the scientific community explores new frontiers in heterocyclic chemistry, this compound is poised to play a pivotal role in future advancements.